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Compound of Interest

Compound Name: 2-Cyclohexylideneacetic acid

Cat. No.: B074993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Chemical Waste Management
The disposal of any chemical waste, including 2-Cyclohexylideneacetic acid, is governed by

a hierarchy of controls designed to protect laboratory personnel and the environment. The

foundational principle is that hazardous chemical waste must never be disposed of down the

drain or in regular trash.[1] All chemical waste is regulated at a federal level by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).

This guide is predicated on the understanding that all waste generated will be managed by a

licensed hazardous waste contractor. The procedures outlined below are for the safe collection,

segregation, and temporary storage of 2-Cyclohexylideneacetic acid waste pending pickup

by environmental health and safety (EHS) professionals or a certified disposal company.

Hazard Profile of 2-Cyclohexylideneacetic Acid
While a comprehensive Safety Data Sheet (SDS) for 2-Cyclohexylideneacetic acid is not

readily available in public domains, information from chemical suppliers and databases

indicates the following hazards:

Skin Irritation (H315): Causes skin irritation.
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Serious Eye Irritation (H319): Causes serious eye irritation.

Respiratory Irritation (H335): May cause respiratory irritation.

A closely related compound, Cyclohexylidenecyanoacetic acid, is also classified as harmful if

swallowed (H302).[2] Given these known and potential hazards, it is imperative to handle 2-
Cyclohexylideneacetic acid with appropriate personal protective equipment and within a

controlled environment.

Key Physical and Chemical Properties
Property Value Source

CAS Number 1552-91-6 [3]

Molecular Formula C₈H₁₂O₂ [3]

Molecular Weight 140.18 g/mol [3]

Appearance White to Off-White Solid [3]

Storage 2-8°C Refrigerator [3]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 2-Cyclohexylideneacetic acid for any purpose, including disposal, the

following minimum PPE must be worn:

Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may be

necessary for larger quantities or when there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for tears or punctures before use.

Body Protection: A lab coat is mandatory. For tasks with a higher risk of exposure, a

chemical-resistant apron or coveralls should be worn.[4]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize the inhalation of dust or vapors.[5] If a fume hood is not

available or if exposure limits are likely to be exceeded, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors and acid gases should be used.

Step-by-Step Disposal Protocol
This protocol details the systematic procedure for the safe collection and storage of 2-
Cyclohexylideneacetic acid waste.

Step 1: Waste Segregation
Proper segregation is the cornerstone of safe chemical waste management. Never mix

incompatible wastes.[1]

Solid Waste: Collect solid 2-Cyclohexylideneacetic acid, contaminated personal protective

equipment (e.g., gloves, weighing paper), and any absorbent materials used for spills in a

designated solid waste container.

Liquid Waste: If 2-Cyclohexylideneacetic acid has been dissolved in a solvent, collect this

solution in a separate liquid waste container. Do not mix with other solvent waste streams

unless you have confirmed compatibility.

Incompatible Materials: As a carboxylic acid, 2-Cyclohexylideneacetic acid is incompatible

with bases, oxidizing agents, and reducing agents. Keep it segregated from these chemical

classes.

Step 2: Waste Container Selection and Labeling
The integrity of your waste containment is critical to preventing leaks and ensuring safe

handling.

Container Material: Use a container that is compatible with acidic waste. High-density

polyethylene (HDPE) or glass containers are generally suitable.[6] For acidic waste, plastic is

often preferred to avoid any potential reaction with metal ions that might be present in some

glass formulations.
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Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "2-Cyclohexylideneacetic acid" (no abbreviations)

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The relevant hazard warnings (e.g., "Corrosive," "Irritant")

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)
Designate a specific area within the laboratory for the temporary storage of hazardous waste.

This is known as a Satellite Accumulation Area (SAA).[7]

Location: The SAA should be at or near the point of waste generation and under the control

of the laboratory personnel.[7]

Secondary Containment: Place all liquid waste containers in a secondary containment bin or

tray that can hold the entire volume of the largest container.

Container Closure: Keep waste containers securely closed at all times, except when adding

waste.[1]

Step 4: Arranging for Disposal
Once a waste container is full or has been in the SAA for an extended period (check your

institution's specific guidelines, but generally no longer than one year for partially filled

containers), arrange for its removal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[7]

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]

Spill Cleanup: For small spills of solid material, carefully sweep it up, avoiding dust

generation, and place it in the designated solid waste container. For liquid spills, use an inert

absorbent material (e.g., vermiculite, sand) to contain the spill, then collect the absorbed

material into a suitable waste container. For large spills, evacuate the area and contact your

institution's EHS department.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclohexylideneacetic acid waste.
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Disposal Workflow for 2-Cyclohexylideneacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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